Cas no 1892249-91-0 (2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol)

• Product Name: 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol
• CAS No: 1892249-91-0
• MF: C₈H₉BrFNO₂
• MW: 250.064965009689
• CID: 6484022
• PubChem ID: 117378148
• Update Time: 2025-05-22

2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol
• 1892249-91-0
• EN300-1937660
• 2-[2-(aminooxy)ethyl]-4-bromo-6-fluorophenol

• Inchi： 1S/C8H9BrFNO2/c9-6-3-5(1-2-13-11)8(12)7(10)4-6/h3-4,12H,1-2,11H2
• InChI Key： NGKKMUKNRYHMPE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCON)O)F

Computed Properties

• Exact Mass: 248.98007g/mol
• Monoisotopic Mass: 248.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol

Comprehensive Overview of 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol (CAS No. 1892249-91-0): Properties, Applications, and Innovations

The compound 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol (CAS No. 1892249-91-0) is a specialized organic intermediate with a unique molecular structure, combining a phenolic core with bromo and fluoro substituents, as well as an aminooxyethyl side chain. This configuration endows it with distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Its CAS number (1892249-91-0) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for halogenated phenolic compounds like 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol has surged due to their versatility in drug discovery. The bromo and fluoro groups enhance the molecule's reactivity, enabling selective modifications for targeted therapies. For instance, such compounds are explored in the synthesis of small-molecule inhibitors for oncology and neurology applications. Concurrently, the aminooxyethyl moiety offers potential for bioconjugation, a technique widely adopted in antibody-drug conjugates (ADCs) and proteomics research.

From an environmental sustainability perspective, researchers are investigating greener synthesis routes for 1892249-91-0 to align with green chemistry principles. Questions like "How to optimize the yield of 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol using catalytic methods?" or "What are the biodegradation pathways of halogenated phenols?" reflect trending topics in academic and industrial forums. These discussions highlight the compound's role in advancing sustainable chemical manufacturing.

In material science, 1892249-91-0 is studied for its potential in designing functional polymers and surface modifiers. The phenolic hydroxyl group can participate in polymerization reactions, while the halogen atoms facilitate cross-linking. Such properties are leveraged in adhesives, coatings, and electronic materials, addressing needs in flexible electronics and renewable energy sectors.

Analytical characterization of 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol relies on advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and compliance with Good Manufacturing Practices (GMP), a priority for pharmaceutical-grade intermediates. FAQs such as "What is the melting point of CAS 1892249-91-0?" or "How to resolve isomeric impurities during synthesis?" are common among quality control specialists.

Looking ahead, innovations in computational chemistry and AI-driven molecular design are accelerating the exploration of 1892249-91-0 derivatives. Virtual screening tools predict novel applications, from antimicrobial agents to catalysts, aligning with global efforts to combat antimicrobial resistance (AMR). This intersection of traditional synthesis and digital innovation positions 2-2-(aminooxy)ethyl-4-bromo-6-fluorophenol as a compound of enduring relevance.